2-(3,4-Dimethoxyphenyl)-1-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H23N3O4S/c1-26-17-4-3-14(11-18(17)27-2)12-19(25)24-8-5-15(6-9-24)20-22-23-21(28-20)16-7-10-29-13-16/h3-4,7,10-11,13,15H,5-6,8-9,12H2,1-2H3
• InChI Key: HHLNECYYTPJEPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CCC(CC2)C3=NN=C(O3)C4=CSC=C4)OC
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

2-(3,4-Dimethoxyphenyl)-1-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H23N3O4S and its molecular weight is 413.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

Research on derivatives closely related to the compound highlights their significant antimicrobial and anti-proliferative activities. For instance, compounds synthesized through reactions involving 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione with formaldehyde and primary amines or piperazines have shown inhibitory activity against pathogenic bacteria and the fungus Candida albicans. Moreover, these compounds exhibited anti-proliferative effects against various cancer cell lines, including prostate, colorectal, hepatocellular, epithelioid carcinoma, and breast cancer cells, highlighting the compound's potential as a basis for developing new antimicrobial and anticancer agents (L. H. Al-Wahaibi et al., 2021).

Antileukemic Activity

Novel derivatives of a similar structural framework have been synthesized and assessed for their antileukemic activity against human leukemic cell lines. Certain compounds within this series demonstrated good antiproliferative activity, particularly those with electron-withdrawing halogen substituents, indicating a promising direction for developing new antileukemic therapies (K. Vinaya et al., 2012).

Wound-Healing Potential

The compound's derivatives have also been explored for their wound-healing capabilities. In vivo studies on Swiss albino rats using specific derivatives showed significant wound healing, faster epithelialization, and an increased rate of wound contraction compared to standard treatments. This suggests potential applications in developing treatments to enhance the wound-healing process (K. Vinaya et al., 2009).